3-(3-Fluoro-2-methylphenyl)propan-1-amine acetic acid salt

• IUPAC Name: acetic acid;3-(3-fluoro-2-methylphenyl)propan-1-amine
• InChI: InChI=1S/C10H14FN.C2H4O2/c1-8-9(5-3-7-12)4-2-6-10(8)11;1-2(3)4/h2,4,6H,3,5,7,12H2,1H3;1H3,(H,3,4)
• InChI Key: SIAQJNWZCOAPCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)CCCN.CC(=O)O
• Molecular Formula: C12H18FNO2
• Molecular Weight: 227.27 g/mol

Description

3-(3-Fluoro-2-methylphenyl)propan-1-amine acetic acid salt is a chemical compound with the molecular formula C12H18FNO2. It is available for purchase for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of this compound consists of a fluoro-methylphenyl group attached to a propan-1-amine. The exact 3D structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Fluorescent Tagging and Analysis

• Fluorogenic Reagent for Amines : A study by Chen and Novotny (1997) developed a fluorogenic reagent, 2-methyl-3-oxo-4-phenyl-2,3-dihydrofuran-2-yl acetate, for analyzing primary amines and aminated carbohydrates. This reagent, similar in structure to 3-(3-Fluoro-2-methylphenyl)propan-1-amine acetic acid salt, exhibits strong stability and can be used in various analytical techniques like HPLC, CE, and MALDI/MS (Chen & Novotny, 1997).

Synthesis and Characterization of Chemical Compounds

• Formation of Aromatic Compounds : Almeida et al. (2022) explored the synthesis and characterization of various aromatic compounds, including 3-methyl-1H-1,2,4-triazole-5-amine acetate. Their research provides insights into the structural aspects and potential applications of these compounds in different fields (Almeida et al., 2022).

Drug Solubility and Pharmaceutical Applications

• Solubility Studies of Pharmaceutical Salts : Anderson and Conradi (1985) conducted research on the solubility of various amine salts of a nonsteroidal anti-inflammatory drug. Their findings are relevant to understanding the solubility behavior of compounds like this compound (Anderson & Conradi, 1985).

Antibacterial Activity

• Antimicrobial Efficacy of Fluorophores : A study by Alsaeedi (2023) focused on the synthesis of novel push-pull fluorescent molecules based on dicyanodihydrofuran, which shows some similarity in structure and function to this compound. These molecules demonstrated reasonable activity against Gram-positive bacteria (Alsaeedi, 2023).

Chromatography and Labeling Reagents

• Fluorescent Labeling Reagent : A 2004 study by Hirano et al. introduced 6-Methoxy-4-quinolone, a novel fluorophore with strong fluorescence. This compound, like this compound, has potential applications in biomedical analysis due to its fluorescence properties (Hirano et al., 2004).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available literature. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future directions for research on this compound are not specified in the available literature. Given its potential use in pharmaceutical testing, it could be of interest in drug discovery and development research.